Cas no 100306-33-0 ((R)-(+)-3-Chloro-1-phenyl-1-propanol)

• Product Name: (R)-(+)-3-Chloro-1-phenyl-1-propanol
• CAS No: 100306-33-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD00075128
• CID: 62135
• PubChem ID: 642409
• Update Time: 2024-11-04

(R)-(+)-3-Chloro-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Chloro-1-phenylpropan-1-ol
• pseudocumene-5-sulfonicacid
• 2,4,5-TRIMETHYLBENZENSULFONIC ACID
• 2,4,5-TRIMETHYLBENZENESULFONIC ACID
• 1,2,4-Trimethyl-5-benzenesulfonic acid
• Benzenesulfonic acid, 2,4,5-triMethyl-
• NSC 163978
• (R)-(+)-3-Chloro-1-phenyl-1-propanol
• (1R)-3-Chloro-1-phenyl-propan-1-ol
• (R )-(+)-3-chloro-1-phenylpropanol
• R(+)-ALPHA-(2-CHLOROETHYL)BENZYL ALCOHOL
• (1R)-3-chloro-1-phenylpropan-1-ol
• (R)-(+)-α-(2-Chloroethyl)benzyl Alcohol
• )-(+)-3-Chloro-1-phenyl-1-propanol
• (R)-(+)-3-Chloro-1-phenylpropanol

• MDL： MFCD00075128
• Inchi： 1S/C9H11ClO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m1/s1
• InChI Key： JZFUHAGLMZWKTF-SECBINFHSA-N
• SMILES： O[C@@H](C1=CC=CC=C1)CCCl

Computed Properties

• Exact Mass: 170.05000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 57.0 to 61.0 deg-C
• PSA: 20.23000
• LogP: 2.34890
• Specific Rotation: 26 º (c=1, chloroform)
• Optical Activity: [α]24/D +26°, c = 1 in chloroform
• Solubility: Not determined

(R)-(+)-3-Chloro-1-phenyl-1-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether